Cas no 2320897-74-1 (1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea)

• Product Name: 1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea
• CAS No: 2320897-74-1
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6041816
• PubChem ID: 132371750
• Update Time: 2025-06-11

1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea
• 1-(4-ethoxyphenyl)-3-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}urea
• 1-(4-ethoxyphenyl)-3-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]urea
• 2320897-74-1
• F6571-2666
• 1-(4-ethoxyphenyl)-3-((1-(2-hydroxyethoxy)cyclopentyl)methyl)urea
• AKOS040704804

• Inchi： 1S/C17H26N2O4/c1-2-22-15-7-5-14(6-8-15)19-16(21)18-13-17(23-12-11-20)9-3-4-10-17/h5-8,20H,2-4,9-13H2,1H3,(H2,18,19,21)
• InChI Key： CXAZJCZJCPEMJU-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CNC(NC2C=CC(=CC=2)OCC)=O)CCCC1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea

Comprehensive Overview of 1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea (CAS No. 2320897-74-1)

The compound 1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea, identified by its CAS No. 2320897-74-1, is a specialized organic molecule with a unique structural framework. This urea derivative has garnered attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The molecule features a cyclopentylmethyl group linked to a hydroxyethoxy side chain, which contributes to its solubility and reactivity. The presence of an ethoxyphenyl moiety further enhances its versatility in synthetic pathways.

In recent years, the demand for novel urea-based compounds has surged, driven by their utility in medicinal chemistry. Researchers are particularly interested in 1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea due to its potential as a building block for small-molecule inhibitors and biologically active agents. Its structural complexity allows for interactions with various biological targets, making it a candidate for studies related to enzyme modulation and receptor binding.

The synthesis of CAS No. 2320897-74-1 involves multi-step organic reactions, including cyclization and urea formation. The hydroxyethoxy group introduces polarity, which is crucial for improving the compound's pharmacokinetic properties. This characteristic aligns with current trends in drug development, where solubility enhancement and bioavailability optimization are key focus areas. The compound's ethoxyphenyl segment also offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

From an industrial perspective, 1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea is explored for its potential in high-performance materials. Its molecular architecture suggests applicability in polymer chemistry and coating technologies, where urea linkages are valued for their durability and adhesive qualities. The compound's thermal stability and compatibility with other monomers make it a subject of interest for advanced material formulations.

Environmental and safety considerations are paramount when handling CAS No. 2320897-74-1. While not classified as hazardous, proper laboratory practices should be followed to ensure safe usage. The compound's biodegradability and ecotoxicological profile are under investigation, reflecting the growing emphasis on green chemistry principles in chemical research.

In summary, 1-(4-ethoxyphenyl)-3-{1-(2-hydroxyethoxy)cyclopentylmethyl}urea represents a promising candidate for diverse applications, from pharmaceutical intermediates to innovative materials. Its unique combination of functional groups and synthetic flexibility positions it as a valuable asset in modern chemical innovation. As research progresses, this compound is likely to play a significant role in addressing contemporary challenges in drug design and material science.